Cas no 2228238-31-9 (2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol)

• Product Name: 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol
• CAS No: 2228238-31-9
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 5946030
• PubChem ID: 165678699
• Update Time: 2025-05-25

2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol
• 2228238-31-9
• EN300-1864586

• Inchi： 1S/C13H17BrO/c14-10-12(15)13(8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2
• InChI Key： QKRVIYJJTBBDJG-UHFFFAOYSA-N
• SMILES： BrCC(C1(C2C=CC=CC=2)CCCC1)O

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol

Research Brief on 2-Bromo-1-(1-phenylcyclopentyl)ethan-1-ol (CAS: 2228238-31-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol (CAS: 2228238-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The presence of both a bromoethyl group and a phenylcyclopentyl moiety in its structure allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel NMDA receptor antagonists with potential neuroprotective effects.

In terms of biological activity, preliminary pharmacological evaluations have shown that derivatives of 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol exhibit promising activity against central nervous system (CNS) disorders. Research conducted at several academic institutions has revealed that structural analogs of this compound display significant binding affinity to sigma receptors, particularly the σ1 subtype, which is implicated in various neurological conditions including pain, depression, and neurodegenerative diseases.

The metabolic stability and pharmacokinetic properties of 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol derivatives have been investigated in recent preclinical studies. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that certain fluorinated analogs demonstrate improved blood-brain barrier penetration and metabolic stability compared to first-generation compounds. These findings suggest potential for developing CNS-targeted therapeutics based on this chemical scaffold.

From a safety and toxicology perspective, current research indicates that the parent compound and its derivatives show favorable toxicity profiles in in vitro assays. However, researchers caution that the bromoethyl moiety may confer reactivity that requires careful consideration in drug design. Recent structure-activity relationship (SAR) studies have focused on modifying this group to optimize both efficacy and safety parameters.

Looking forward, several pharmaceutical companies have included 2-bromo-1-(1-phenylcyclopentyl)ethan-1-ol derivatives in their discovery pipelines, particularly for CNS disorders and oncology indications. The compound's versatility as a synthetic intermediate continues to make it valuable for exploring new chemical space in drug discovery. Future research directions are likely to focus on developing more selective analogs and investigating their mechanisms of action at the molecular level.